Cas no 1429309-36-3 (3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline)

• Product Name: 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline
• CAS No: 1429309-36-3
• MF: C₁₁H₁₂BrN₃O
• MW: 282.136481285095
• MDL: MFCD22690750
• CID: 2092542
• PubChem ID: 75464846
• Update Time: 2025-10-29

3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo[5,1-b]quinazoline
• AKOS024463681
• CS2466
• MFCD22690750
• Pyrazolo[5,1-b]quinazoline, 3-bromo-5,6,7,8-tetrahydro-9-methoxy-
• 3-bromo-9-methoxy-5H,6H,7H,8H-pyrazolo[3,2-b]quinazoline
• 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-[5,1-b]quinazoline
• 1429309-36-3
• DTXSID401167900
• 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline

• MDL： MFCD22690750
• Inchi： 1S/C11H12BrN3O/c1-16-11-7-4-2-3-5-9(7)14-10-8(12)6-13-15(10)11/h6H,2-5H2,1H3
• InChI Key： PMLQHNUCVCJQTE-UHFFFAOYSA-N
• SMILES： BrC1C=NN2C=1N=C1CCCCC1=C2OC

Computed Properties

• Exact Mass: 281.01637g/mol
• Monoisotopic Mass: 281.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.4Ų

Additional information on 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline

Exploring the Potential of 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline (CAS No. 1429309-36-3) in Modern Pharmaceutical Research

The compound 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline (CAS No. 1429309-36-3) has garnered significant attention in recent years due to its unique structural features and potential applications in drug discovery. As a pyrazoloquinazoline derivative, this molecule combines a brominated pyrazole ring with a methoxy-substituted tetrahydropyrazoloquinazoline core, offering intriguing possibilities for medicinal chemistry and pharmacological research.

In the context of current pharmaceutical trends, researchers are particularly interested in heterocyclic compounds like 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline due to their potential as kinase inhibitors. The quinazoline scaffold is well-known in drug development, with several FDA-approved drugs featuring this core structure. The addition of the pyrazole moiety and bromo substituent in this compound may enhance its binding affinity and selectivity toward specific biological targets.

Recent studies in cancer research have highlighted the importance of small molecule inhibitors targeting cell signaling pathways. The structural characteristics of 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline suggest potential applications in this area, particularly given the growing interest in targeted therapies with improved specificity and reduced side effects. Researchers are investigating whether this compound's molecular architecture could interact with ATP-binding sites of various kinases involved in cell proliferation.

From a synthetic chemistry perspective, the CAS No. 1429309-36-3 compound presents interesting challenges and opportunities. The presence of both electron-donating (methoxy) and electron-withdrawing (bromo) groups on the heterocyclic framework allows for diverse chemical modifications. This versatility makes 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline a valuable building block for creating libraries of analogs with potentially improved pharmacological properties.

In the field of central nervous system (CNS) drug discovery, compounds containing pyrazoloquinazoline scaffolds have shown promise. The specific structural features of 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline, including its potential to cross the blood-brain barrier, make it an interesting candidate for neurological applications. Researchers are exploring its possible interactions with neurotransmitter receptors and ion channels.

The growing interest in personalized medicine and precision therapeutics has increased demand for specialized compounds like 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline. Its unique chemical properties may allow for the development of tailored treatments addressing specific genetic profiles or disease subtypes. This aligns with current trends in biomarker-driven drug development and companion diagnostics.

From a green chemistry perspective, researchers are investigating more sustainable synthetic routes to produce 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline (CAS No. 1429309-36-3). This includes exploring catalytic methods, reduced solvent usage, and energy-efficient processes that minimize environmental impact while maintaining high yields and purity—a crucial consideration in modern pharmaceutical manufacturing.

The compound's potential extends beyond therapeutic applications. Materials scientists are examining whether 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline could serve as a precursor for functional materials with unique electronic or optical properties. Its conjugated system and heteroatom-rich structure make it interesting for organic electronics and sensor development applications.

As research into 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline continues, scientists are employing advanced techniques like cryo-EM and X-ray crystallography to elucidate its three-dimensional structure and binding modes. These structural insights are crucial for rational drug design and understanding the compound's potential structure-activity relationships (SAR).

The future of 3-Bromo-9-methoxy-5,6,7,8-tetrahydropyrazolo-5,1-bquinazoline research appears promising, with ongoing investigations into its pharmacokinetic properties, metabolic stability, and potential therapeutic indications. As the scientific community continues to explore this intriguing compound, it may contribute to addressing some of today's most challenging medical needs while advancing our understanding of heterocyclic chemistry and molecular recognition.